1,4-Anhydro-2,3-dideoxy-2-(ethoxycarbonyl)-1-methylocta-1,3-dienitol
Overview
Description
1,4-Anhydro-2,3-dideoxy-2-(ethoxycarbonyl)-1-methylocta-1,3-dienitol, also known as 1,4-Anhydro-2,3-dideoxy-2-(ethoxycarbonyl)-1-methylocta-1,3-dienitol, is a useful research compound. Its molecular formula is C12H18O7 and its molecular weight is 274.27 g/mol. The purity is usually 95%.
The exact mass of the compound 1,4-Anhydro-2,3-dideoxy-2-(ethoxycarbonyl)-1-methylocta-1,3-dienitol is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 61091. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1,4-Anhydro-2,3-dideoxy-2-(ethoxycarbonyl)-1-methylocta-1,3-dienitol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Anhydro-2,3-dideoxy-2-(ethoxycarbonyl)-1-methylocta-1,3-dienitol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
3351-43-7 |
|---|---|
Product Name |
1,4-Anhydro-2,3-dideoxy-2-(ethoxycarbonyl)-1-methylocta-1,3-dienitol |
Molecular Formula |
C12H18O7 |
Molecular Weight |
274.27 g/mol |
IUPAC Name |
ethyl 2-methyl-5-(1,2,3,4-tetrahydroxybutyl)furan-3-carboxylate |
InChI |
InChI=1S/C12H18O7/c1-3-18-12(17)7-4-9(19-6(7)2)11(16)10(15)8(14)5-13/h4,8,10-11,13-16H,3,5H2,1-2H3 |
InChI Key |
ZSOHALOBQAWWQK-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(OC(=C1)C(C(C(CO)O)O)O)C |
Canonical SMILES |
CCOC(=O)C1=C(OC(=C1)C(C(C(CO)O)O)O)C |
Other CAS RN |
6330-61-6 |
synonyms |
5-(arabino-tetrahydroxybutyl)-2-methyl-3-furoic acid 5-(arabino-tetrahydroxybutyl)-2-methyl-3-furoic acid, sodium salt 5-(D-arabino-tetrahydroxybutyl)-2-methyl-3-furoic acid |
Origin of Product |
United States |
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